Cas no 89868-41-7 (9,10-Anthracenedione, 1,4-diamino-2-(4-ethylbenzoyl)-)

9,10-Anthracenedione, 1,4-diamino-2-(4-ethylbenzoyl)- structure
89868-41-7 structure
Product Name:9,10-Anthracenedione, 1,4-diamino-2-(4-ethylbenzoyl)-
CAS No:89868-41-7
MF:C23H18N2O3
MW:370.400625705719
CID:586428
PubChem ID:71326622
Update Time:2025-04-19

9,10-Anthracenedione, 1,4-diamino-2-(4-ethylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 1,4-diamino-2-(4-ethylbenzoyl)-
    • 1,4-diamino-2-(4-ethylbenzoyl)anthracene-9,10-dione
    • 89868-41-7
    • DTXSID10755771
    • Inchi: 1S/C23H18N2O3/c1-2-12-7-9-13(10-8-12)21(26)16-11-17(24)18-19(20(16)25)23(28)15-6-4-3-5-14(15)22(18)27/h3-11H,2,24-25H2,1H3
    • InChI Key: YSCIOOOATSPQJH-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2=C(C=C(C(C3C=CC(CC)=CC=3)=O)C(=C21)N)N)=O

Computed Properties

  • Exact Mass: 370.13174244g/mol
  • Monoisotopic Mass: 370.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 103Ų
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